Cas no 1220037-27-3 (3-Amino-N-cyclopentylpropanamide hydrochloride)

3-Amino-N-cyclopentylpropanamide hydrochloride is a synthetic organic compound featuring a cyclopentylamine moiety linked to a propanamide backbone, with an amino group at the 3-position and hydrochloride salt formation for enhanced stability. This compound is primarily utilized in pharmaceutical and biochemical research as a versatile intermediate for the synthesis of more complex molecules, particularly in drug discovery and peptidomimetic studies. Its structural characteristics, including the cyclopentyl ring and amide functionality, contribute to its utility in modulating physicochemical properties and biological activity. The hydrochloride form ensures improved solubility and handling, making it suitable for experimental applications requiring precise stoichiometry and reproducibility.
3-Amino-N-cyclopentylpropanamide hydrochloride structure
1220037-27-3 structure
Product Name:3-Amino-N-cyclopentylpropanamide hydrochloride
CAS No:1220037-27-3
MF:C8H17ClN2O
MW:192.686381101608
CID:1077892
PubChem ID:53409685
Update Time:2025-06-08

3-Amino-N-cyclopentylpropanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-N-cyclopentylpropanamide hydrochloride
    • 3-amino-N-cyclopentylpropanamide;hydrochloride
    • EN300-7816619
    • Propanamide, 3-amino-N-cyclopentyl-, hydrochloride (1:1)
    • AKOS015847495
    • 3-AMINO-N-CYCLOPENTYLPROPANAMIDEHYDROCHLORIDE
    • F21050
    • 3-amino-N-cyclopentylpropanamide HCl
    • 1220037-27-3
    • MDL: MFCD13562545
    • Inchi: 1S/C8H16N2O.ClH/c9-6-5-8(11)10-7-3-1-2-4-7;/h7H,1-6,9H2,(H,10,11);1H
    • InChI Key: HMVVCXPJYJKXFW-UHFFFAOYSA-N
    • SMILES: Cl.O=C(CCN)NC1CCCC1

Computed Properties

  • Exact Mass: 192.1029409g/mol
  • Monoisotopic Mass: 192.1029409g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 130
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1Ų

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Additional information on 3-Amino-N-cyclopentylpropanamide hydrochloride

3-Amino-N-cyclopentylpropanamide Hydrochloride (CAS No. 1220037-27-3): An Overview of Its Properties, Applications, and Recent Research

3-Amino-N-cyclopentylpropanamide hydrochloride (CAS No. 1220037-27-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of propanamide, characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent advancements in the study of 3-Amino-N-cyclopentylpropanamide hydrochloride.

The chemical structure of 3-Amino-N-cyclopentylpropanamide hydrochloride consists of a cyclopentyl ring attached to an amide group, with an additional amino group on the propanamide chain. The presence of the hydrochloride salt form enhances its solubility in aqueous solutions, making it suitable for various biological assays and pharmaceutical applications.

In terms of physical properties, 3-Amino-N-cyclopentylpropanamide hydrochloride is a white crystalline solid with a melting point ranging from 185 to 188°C. It is highly soluble in water and polar organic solvents such as methanol and ethanol. These properties make it an ideal candidate for formulation into various dosage forms, including tablets, capsules, and injectable solutions.

The synthesis of 3-Amino-N-cyclopentylpropanamide hydrochloride typically involves a multi-step process. One common approach is to start with cyclopentanecarboxylic acid, which is converted to its corresponding acid chloride using thionyl chloride. The acid chloride is then reacted with 3-aminopropanamide in the presence of a base to form the desired amide product. Finally, the free base is treated with hydrochloric acid to yield the hydrochloride salt form.

3-Amino-N-cyclopentylpropanamide hydrochloride has been extensively studied for its potential therapeutic applications. Recent research has focused on its activity as a modulator of various biological pathways. For instance, studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 3-Amino-N-cyclopentylpropanamide hydrochloride has also been investigated for its neuroprotective properties. Preclinical studies have demonstrated that it can reduce neuronal damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that this compound may have potential therapeutic applications in the treatment of neurological disorders.

The pharmacokinetic profile of 3-Amino-N-cyclopentylpropanamide hydrochloride has also been studied in detail. It has been shown to have good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. The compound is metabolized primarily in the liver via cytochrome P450 enzymes, with a half-life ranging from 2 to 4 hours in preclinical models.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Amino-N-cyclopentylpropanamide hydrochloride in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at doses up to 50 mg/kg, with no serious adverse events reported. Phase II trials are planned to further investigate its therapeutic potential in specific disease indications.

In conclusion, 3-Amino-N-cyclopentylpropanamide hydrochloride (CAS No. 1220037-27-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, paving the way for future advancements in drug discovery and development.

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